Cas no 921611-62-3 (2H-1,4-Benzoxazin-3(4H)-one, 4-hydroxy-7,8-dimethoxy-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 4-hydroxy-7,8-dimethoxy-
• CAS No: 921611-62-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 744093
• PubChem ID: 16098230
• Update Time: 2025-04-19

2H-1,4-Benzoxazin-3(4H)-one, 4-hydroxy-7,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 4-hydroxy-7,8-dimethoxy-
• 4-hydroxy-7,8-dimethoxy-1,4-benzoxazin-3-one
• 7,8-diMeO-D-DIBOA
• 4-Hydroxy-7,8-dimethoxy-2H-1,4-benzoxazin-3(4H)-one
• CHEMBL2270707
• DTXSID20582631
• 921611-62-3

• Inchi： 1S/C10H11NO5/c1-14-7-4-3-6-9(10(7)15-2)16-5-8(12)11(6)13/h3-4,13H,5H2,1-2H3
• InChI Key： RGAMPXKEIJSLAZ-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=C(C1=2)OC)OC)O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones